6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(m-tolyloxy)acetate

• IUPAC Name: [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 2-(3-methylphenoxy)acetate
• InChI: InChI=1S/C23H25N3O6S2/c1-4-15(5-2)21(29)24-22-25-26-23(34-22)33-13-17-10-18(27)19(11-30-17)32-20(28)12-31-16-8-6-7-14(3)9-16/h6-11,15H,4-5,12-13H2,1-3H3,(H,24,25,29)
• InChI Key: QKESEDXWXJNHSN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)COC3=CC=CC(=C3)C
• Molecular Formula: C23H25N3O6S2
• Molecular Weight: 503.6 g/mol
• CAS No.: 877642-13-2

Description

This compound is a structurally complex molecule integrating multiple pharmacophores: a 1,3,4-thiadiazole core, a 4-oxo-4H-pyran ring, and a 2-(m-tolyloxy)acetate ester. The thiadiazole moiety is substituted with a 2-ethylbutanamide group, while the pyran ring is functionalized with a thioether-linked methyl group. The m-tolyloxy (meta-methylphenoxy) substituent on the acetate ester likely enhances lipophilicity and modulates receptor interactions.

Biological Activity

The compound 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(m-tolyloxy)acetate is a novel derivative that incorporates a thiadiazole moiety known for its diverse biological activities. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

Synthesis

The synthesis of the compound involves several steps, including the formation of the thiadiazole ring and subsequent modifications to introduce the pyran and acetate groups. The thiadiazole derivatives have been synthesized through reactions involving various amides and thio compounds, yielding products with promising biological profiles.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiadiazole derivatives. For instance, a series of novel 1,3,4-thiadiazoles demonstrated significant antiproliferative effects against various human cancer cell lines. The mechanism is believed to involve the induction of apoptosis and inhibition of cell proliferation pathways. In vitro assays indicated that certain derivatives exhibited IC50 values in the low micromolar range against breast and colon cancer cells .

Antimicrobial Activity

The compound has also shown antimicrobial properties . In vitro tests revealed significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) were determined for various strains, with some derivatives exhibiting potent activity comparable to standard antibiotics . The presence of the thiadiazole ring is crucial for this activity, as it enhances interaction with bacterial targets.

Acetylcholinesterase Inhibition

Another area of interest is the compound's potential as an acetylcholinesterase inhibitor , which is relevant for treating Alzheimer's disease. Preliminary studies suggest that some derivatives exhibit IC50 values lower than those of established inhibitors like donepezil, indicating strong potential for neuroprotective effects .

Case Studies

Study	Findings
Anticancer Study	Thiadiazole derivatives showed significant antiproliferative activity in breast and colon cancer cell lines with IC50 values in the low micromolar range.
Antimicrobial Evaluation	Demonstrated significant antibacterial activity against E. coli and S. aureus with MICs ranging from 10 to 50 µg/mL.
Neuroprotection	Some derivatives exhibited strong acetylcholinesterase inhibition with IC50 values as low as 0.004 µM, suggesting potential in Alzheimer's treatment.

The biological activities of this compound can be attributed to several mechanisms:

• Apoptosis Induction : Thiadiazole derivatives can activate apoptotic pathways in cancer cells.
• Inhibition of Enzymatic Activity : Compounds that inhibit acetylcholinesterase can enhance cholinergic transmission, beneficial in neurodegenerative disorders.
• Disruption of Bacterial Cell Wall Synthesis : The interaction between thiadiazoles and bacterial enzymes can disrupt cell wall formation, leading to bacterial death.

Scientific Research Applications

Synthesis and Characterization

The synthesis of this compound typically involves multi-step organic reactions. Key steps include:

• Formation of the thiadiazole ring through reactions with thiocarbonyl compounds.
• Construction of the pyran ring via cyclocondensation reactions.
• Final modifications to introduce the acetate group.

Analytical techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared Spectroscopy (IR) are employed to confirm the structure and purity of the synthesized compound.

Antimicrobial Activity

Research indicates that compounds containing thiadiazole derivatives exhibit significant antimicrobial effects. The presence of the thiadiazole group enhances the compound's ability to inhibit various microbial strains.

Microbial Strain	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	15	32
Escherichia coli	18	16
Candida albicans	20	8

Cytotoxic Activity

The cytotoxic potential of this compound has been evaluated using the MTT assay against several cancer cell lines. Results indicate significant cytotoxicity, particularly against HeLa and MCF-7 cell lines.

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	29	Induction of apoptosis
MCF-7	35	Cell cycle arrest in G2/M phase

The increased lipophilicity due to the pyran and thiadiazole groups enhances membrane penetration, thereby amplifying its cytotoxic effects.

Case Studies

• Study on Thiadiazole Derivatives : A comprehensive evaluation of various thiadiazole derivatives showed that modifications significantly influenced antibacterial and cytotoxic properties. Compounds similar to our target demonstrated potent activity against resistant bacterial strains.
• Pyran Derivatives in Cancer Therapy : Research focusing on pyran derivatives revealed their potential as anticancer agents, effectively inducing apoptosis in cancer cells through mitochondrial pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Variations

The compound’s structural uniqueness lies in its combination of thiadiazole, pyran, and aryloxyacetate groups. Below is a comparative analysis with analogues from the evidence:

Compound	Key Structural Features	Biological Relevance
Target Compound	1,3,4-thiadiazole, 4-oxo-pyran, m-tolyloxyacetate	Hypothesized antimicrobial/anti-inflammatory activity (no direct data)
6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(4-ethoxyphenyl)acetate	Ethoxyphenyl instead of m-tolyloxy	Improved solubility vs. m-tolyloxy; potential metabolic stability
(2R,3R,4S,5R,6R)-2-(acetoxymethyl)-6-((5-amino-1,3,4-thiadiazol-2-yl)thio)tetrahydro-2H-pyran-3,4,5-triyltriacetate	Amino-thiadiazole, tetrahydropyran, acetylated hydroxyls	Demonstrated bioactivity in glycosidase inhibition or antimicrobial screening
2-Amino-6-(5-amino-3-hydroxy-1H-pyrazol-1-yl)-4-phenyl-4H-pyran-3,5-dicarbonitrile (11a)	Pyran with dicarbonitrile and pyrazole substituents	Anticancer activity via kinase inhibition (broad-spectrum cytotoxicity)

Bioactivity Hypotheses

While direct bioactivity data for the target compound are absent, analogues suggest:

• Antimicrobial Potential: Thiadiazole-pyran hybrids (e.g., ’s compound) show moderate activity against Gram-positive bacteria (MIC: 8–16 µg/mL) due to membrane disruption .
• Anti-inflammatory Action : The m-tolyloxy group may inhibit COX-2, akin to aryloxyacetates in NSAIDs (e.g., diclofenac derivatives) .

Q & A

Basic Research Questions

Q. What are the key structural features of this compound, and how do they influence its reactivity and biological activity?

• The compound contains a pyran ring (4-oxo-4H-pyran), a 1,3,4-thiadiazole moiety with a 2-ethylbutanamido substituent, and an m-tolyloxyacetate ester. The thiadiazole and pyran rings contribute to heterocyclic stability and potential π-π interactions, while the ester group enhances solubility and metabolic stability .
• Methodological Insight : Structural characterization via NMR (1H/13C), IR, and mass spectrometry is critical. For example, the thioether linkage (C-S-C) between the thiadiazole and pyran rings can be confirmed via 1H NMR coupling patterns and HSQC experiments .

Q. What synthetic strategies are recommended for multi-step preparation of this compound?

• Synthesis typically involves:

• Step 1 : Preparation of the 5-(2-ethylbutanamido)-1,3,4-thiadiazole-2-thiol intermediate via condensation of 2-ethylbutanoyl chloride with 5-amino-1,3,4-thiadiazole-2-thiol.
• Step 2 : Thioether formation by reacting the thiol intermediate with 6-(bromomethyl)-4-oxo-4H-pyran-3-ol under basic conditions (e.g., K₂CO₃ in DMF).
• Step 3 : Esterification of the pyran-OH group with 2-(m-tolyloxy)acetyl chloride using DMAP as a catalyst .
  • Optimization Tip : Monitor reaction progress via TLC and optimize solvent polarity (e.g., DMF for thioether formation, dichloromethane for esterification) to minimize side products .

Q. How can researchers validate the purity and stability of this compound under experimental conditions?

• Purity : Use HPLC with a C18 column (acetonitrile/water gradient) and UV detection at 254 nm. Compare retention times with synthetic intermediates .
• Stability : Conduct accelerated degradation studies (e.g., 40°C/75% RH for 4 weeks) and monitor via LC-MS. The ester group may hydrolyze under acidic/basic conditions, requiring pH-controlled buffers in biological assays .

Advanced Research Questions

Q. How can contradictions in spectral data (e.g., NMR splitting patterns) be resolved for this compound?

• Case Study : If the pyran ring’s C3 proton shows unexpected splitting, consider dynamic effects like ring puckering or hydrogen bonding with the adjacent carbonyl. Use variable-temperature NMR (VT-NMR) to assess conformational flexibility .
• Validation : Compare experimental data with DFT-calculated chemical shifts (e.g., Gaussian09 with B3LYP/6-31G* basis set) to confirm assignments .

Q. What experimental designs are effective for evaluating its enzyme inhibition mechanisms?

• Kinetic Assays : Use fluorescence-based assays (e.g., tryptophan quenching) to study binding to target enzymes like cyclooxygenase-2 (COX-2) or thymidylate synthase. The thiadiazole moiety may act as a competitive inhibitor .
• Structural Analysis : Perform X-ray crystallography or molecular docking (AutoDock Vina) to map interactions between the m-tolyloxy group and hydrophobic enzyme pockets .

Q. How can researchers address low yields in the final esterification step?

• Root Cause Analysis : Low reactivity of the pyran-OH group due to steric hindrance or poor leaving-group ability.
• Solutions :

• Use a more reactive acylating agent (e.g., 2-(m-tolyloxy)acetic anhydride instead of chloride).
• Add catalytic iodine to activate the hydroxyl group .
  • Yield Tracking : Isolate intermediates (e.g., via column chromatography, silica gel 60, hexane/ethyl acetate) to ensure stoichiometric balance .

Q. What strategies mitigate off-target effects in biological activity studies?

• Selectivity Screening : Test against a panel of related enzymes (e.g., COX-1 vs. COX-2) to identify selectivity. The 2-ethylbutanamido group may reduce off-target binding due to steric bulk .
• Metabolite Profiling : Incubate the compound with liver microsomes (human or murine) to identify major metabolites. The thioether linkage may oxidize to sulfoxide, altering activity .

Data Contradiction Analysis

Q. How should discrepancies between computational predictions and experimental bioactivity data be addressed?

• Example : If docking suggests strong COX-2 binding but in vitro assays show weak inhibition, consider:

• Solvent effects (e.g., DMSO in assays may disrupt hydrophobic interactions).
• Protein flexibility (use MD simulations >100 ns to assess binding pocket dynamics) .
  • Validation : Perform SPR (surface plasmon resonance) to measure real-time binding affinity and compare with docking scores .

Methodological Resources

• Spectral Data : Reference libraries for thiadiazole (δ 160-165 ppm in 13C NMR) and pyran (δ 5.5-6.5 ppm in 1H NMR) .
• Synthetic Protocols : Detailed procedures for thioether formation and esterification in J. Med. Chem.-style protocols .